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Cat. No.: B577955

An In-depth Technical Guide on the Solubility of Strontium Permanganate Trihydrate in
Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) or chemical reagent is a critical
parameter in process chemistry, formulation development, and analytical sciences. Strontium
permanganate trihydrate, Sr(MnOa4)2:-3H20, is a strong oxidizing agent with potential
applications where a water-soluble, high-valent manganese species is required. However, its
utility in organic synthesis and other non-aqueous systems is contingent upon its solubility and
stability in organic solvents. This technical guide provides a comprehensive overview of the
known solubility characteristics of strontium permanganate trihydrate, addresses the
significant lack of quantitative data in the public domain, and furnishes detailed experimental
protocols for its determination.

Introduction and Physicochemical Properties

Strontium permanganate trihydrate is an inorganic compound that presents as purple cubic
crystals[1]. As a permanganate salt, it is a powerful oxidizing agent. The presence of three
water molecules in its hydrated form (trihydrate) influences its physical properties, including its
solubility profile.

Table 1: Physicochemical Properties of Strontium Permanganate Trihydrate
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Property Value Reference
Chemical Formula Sr(MnQa4)2-3H20 [1]

Molar Mass 379.54 g/mol [11[2][3]
Appearance Purple cubic crystals [1]
Decomposition Temp. 175°C [1]

CAS Number 14446-13-0 [2][4]

Solubility Profile of Strontium Permanganate
Trihydrate

Quantitative solubility data for strontium permanganate trihydrate in organic solvents is
exceptionally scarce in scientific literature. The available information is primarily qualitative.

Table 2: Known Solubility Data for Strontium Permanganate Trihydrate

Solubility ( Temperatur
Solvent Type Notes Reference
g/100 g) e (°C)
Water Aqueous 2.5 0 [1]
Organic 5
Ethanol ) Not Soluble Not Specified [5]
(Protic)
) Organic N Reacts with
Diethyl Ether Decomposes Not Specified [5]
(Ethereal) the solvent.
Organic N Reacts with
Chloroform ] Decomposes  Not Specified [5]
(Chlorinated) the solvent.

Comparative Solubility: Potassium Permanganate
as an Analog

Due to the limited data on the strontium salt, it is informative to review the solubility of the more

extensively studied potassium permanganate (KMnOa4). While not a direct substitute, its

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=5288
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=5288
https://pubchem.ncbi.nlm.nih.gov/compound/Strontium-permanganate-trihydrate
https://www.bocsci.com/strontium-permanganate-trihydrate-cas-14446-13-0-item-224588.html
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=5288
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=5288
https://pubchem.ncbi.nlm.nih.gov/compound/Strontium-permanganate-trihydrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4373946.htm
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=5288
https://www.researchgate.net/figure/Crystal-structure-of-strontium-permanganate-trihydrate_fig3_257922081
https://www.researchgate.net/figure/Crystal-structure-of-strontium-permanganate-trihydrate_fig3_257922081
https://www.researchgate.net/figure/Crystal-structure-of-strontium-permanganate-trihydrate_fig3_257922081
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

behavior can suggest suitable solvent classes for initial screening. KMnOa is known to be
soluble in several polar organic solvents but decomposes in others, such as alcohol[6]. Phase-
transfer catalysts, like quaternary ammonium salts or crown ethers, can be used to solubilize
permanganate salts in nonpolar organic solvents[6][7].

Table 3: Solubility of Potassium Permanganate in Various Solvents

Solvent Type Solubility Notes Reference
Acetone Organic (Ketone)  Soluble - [6][8]
Methanol Organic (Protic) Soluble - [6][8]
Acetic Acid Organic (Acid) Soluble - [8]

Pyridine Organic Soluble - [8]

(Heterocyclic)

Benzonitrile Organic (Nitrile) Soluble - [6][8]

Solubility can be

Methylene Organic Sparingly enhanced with ]
Chloride (Chlorinated) Soluble phase-transfer
catalysts.
Alkanes Organic
Insoluble - [°]
(Hexane, etc.) (Nonpolar)

Experimental Protocol for Solubility Determination

A standardized and rigorous protocol is essential for generating reliable solubility data. The
following methodology is a synthesis of established techniques for determining the solubility of
inorganic salts[10][11][12].

General Workflow

The overall process involves creating a saturated solution, allowing it to reach equilibrium,
separating the undissolved solid, and quantifying the concentration of the dissolved salt in the
supernatant.
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4 Preparation A

Add excess Sr(MnOa4)2-3H20
to the test solvent

Y

Seal the vessel to
prevent evaporation

- J

4 Equilibration R
A

Agitate at a constant
temperature (e.g., 25°C)
for a set time (e.g., 24-48h)

Y

Allow suspension to

settle post-agitation
- J
4 Separation R
Y

Withdraw a clear aliquot
of the supernatant
Y
Filter the aliquot (e.g., 0.22 pm
PTFE syringe filter)
- /
4 N

Quantification
Y

Dilute the filtrate

to a known volume

Y

Analyze concentration via
Spectrophotometry or Titration

Calculate solubility

(e.g., in g/100 mL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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